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Compound of Interest

Compound Name: 2-Fluoro-N-methylaniline

CAS No.: 1978-38-7

Cat. No.: B123937

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data for 2-Fluoro-N-
methylaniline (CAS No: 1978-38-7), a key intermediate in the synthesis of various

pharmaceuticals and agrochemicals. Understanding its spectroscopic characteristics is crucial

for reaction monitoring, quality control, and structural elucidation in drug discovery and

development. This document presents available Nuclear Magnetic Resonance (NMR), Infrared

(IR), and Mass Spectrometry (MS) data, along with detailed experimental protocols for data

acquisition.
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Identifier Value

IUPAC Name 2-Fluoro-N-methylaniline

CAS Number 1978-38-7

Molecular Formula C₇H₈FN

Molecular Weight 125.15 g/mol

Structure

Spectroscopic Data
A complete set of publicly available, experimentally verified spectral data for 2-Fluoro-N-
methylaniline is not readily accessible in peer-reviewed literature. The following data is a

composite of information from spectral databases and analogous compounds. Researchers

should consider this information as a reference and are encouraged to acquire experimental

data for confirmation.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a

molecule.

¹H NMR (Proton NMR) Data (Predicted)

Solvent: CDCl₃, Frequency: 400 MHz
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~ 6.9 - 7.2 m 2H Ar-H

~ 6.6 - 6.8 m 2H Ar-H

~ 3.8 (broad s) s 1H N-H

~ 2.9 s 3H N-CH₃

¹³C NMR (Carbon NMR) Data

Solvent: CDCl₃, Frequency: 101 MHz

While specific peak assignments are not available, a ¹³C NMR spectrum is accessible through

spectral databases.[1] The spectrum would be expected to show seven distinct signals

corresponding to the seven carbon atoms in the molecule.

Infrared (IR) Spectroscopy
IR spectroscopy provides information about the functional groups present in a molecule. The

spectrum for 2-Fluoro-N-methylaniline would be characterized by the following key

absorptions.

Vapor Phase FT-IR Spectral Data[1]

Wavenumber (cm⁻¹) Intensity Assignment

~ 3450 Medium N-H Stretch

~ 3060 Medium Aromatic C-H Stretch

~ 2940 Medium Aliphatic C-H Stretch (CH₃)

~ 1620, 1520 Strong C=C Aromatic Ring Stretch

~ 1310 Strong C-N Stretch

~ 1240 Strong C-F Stretch
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Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule.

GC-MS Data[1]

m/z Relative Intensity Assignment

125 High [M]⁺ (Molecular Ion)

110 Medium [M-CH₃]⁺

95 Medium [M-CH₃-NH]⁺ or [M-HCN-H]⁺

Experimental Protocols
The following are generalized experimental protocols for the acquisition of spectral data for

aniline derivatives.

NMR Spectroscopy
Sample Preparation:

Dissolve 5-10 mg of 2-Fluoro-N-methylaniline in approximately 0.7 mL of deuterated

chloroform (CDCl₃).

Transfer the solution to a 5 mm NMR tube.

Instrumentation:

A 400 MHz or higher field NMR spectrometer.

¹H NMR Acquisition:

Pulse Sequence: Standard single pulse.

Number of Scans: 16

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluoro-N-methylaniline
https://www.benchchem.com/product/b123937/docs?utm_src=pdf-body#spectroscopic-profile-of-2-fluoro-n-methylaniline-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123937?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Relaxation Delay: 1.0 s

Spectral Width: -2 to 12 ppm

¹³C NMR Acquisition:

Pulse Sequence: Proton-decoupled single pulse.

Number of Scans: 1024

Relaxation Delay: 2.0 s

Spectral Width: 0 to 220 ppm

Data Processing:

Apply Fourier transformation, phase correction, and baseline correction.

Reference the spectra to the residual solvent peak of CDCl₃ (δ = 7.26 ppm for ¹H and δ =

77.16 ppm for ¹³C).

Infrared (IR) Spectroscopy (Neat Liquid)
Sample Preparation:

Place a single drop of neat 2-Fluoro-N-methylaniline onto the surface of a KBr or NaCl salt

plate.

Place a second salt plate on top to create a thin liquid film.

Instrumentation:

Fourier Transform Infrared (FTIR) Spectrometer.

Acquisition:

Spectral Range: 4000 - 400 cm⁻¹

Number of Scans: 16
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Resolution: 4 cm⁻¹

Record a background spectrum of the clean, empty salt plates prior to sample analysis.

Mass Spectrometry (GC-MS)
Sample Preparation:

Prepare a dilute solution of 2-Fluoro-N-methylaniline (e.g., 1 mg/mL) in a volatile organic

solvent such as dichloromethane or ethyl acetate.

Instrumentation:

Gas chromatograph coupled to a mass spectrometer (GC-MS).

GC Conditions:

Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

Inlet Temperature: 250 °C

Oven Program: Start at 60 °C, hold for 2 minutes, then ramp to 280 °C at 10 °C/min.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: 40-400 amu.

Source Temperature: 230 °C

Quadrupole Temperature: 150 °C

Logical Workflow for Spectroscopic Analysis
The following diagram illustrates the typical workflow for the complete spectroscopic

characterization of a synthesized compound like 2-Fluoro-N-methylaniline.
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Workflow for Spectroscopic Analysis of 2-Fluoro-N-methylaniline

Synthesis & Purification

Spectroscopic Analysis

Data Analysis & Elucidation

Synthesis of 2-Fluoro-N-methylaniline

Purification (e.g., Chromatography)

NMR Spectroscopy
(¹H and ¹³C) FTIR Spectroscopy Mass Spectrometry

(GC-MS)

Structure Elucidation Purity Assessment

Click to download full resolution via product page

Caption: Spectroscopic analysis workflow for 2-Fluoro-N-methylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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